alpha-Isopropyl-alpha-methyl-2,5-dioxo-3-pyrroline-1-acetonitrile

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-(2,5-dioxopyrrol-1-yl)-2,3-dimethylbutanenitrile
• InChI: InChI=1S/C10H12N2O2/c1-7(2)10(3,6-11)12-8(13)4-5-9(12)14/h4-5,7H,1-3H3
• InChI Key: SMYNRYSDMFGLGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)N1C(=O)C=CC1=O

Description

Alpha-Isopropyl-alpha-methyl-2,5-dioxo-3-pyrroline-1-acetonitrile is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(1-cyano-1,2-dimethylpropyl)maleamic acid (595 g, 2.83 mol) in acetic anhydride (3.96 liters) containing sodium acetate (13.72 g, 0.167 mol) is heated under reflux for one hour, cooled and the solvent removed in vacuo. The product is distilled* at 120°-130° C./0.1 mm to give 337 g (63%) of product.